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Compound of Interest

Compound Name:

3-CHLORO-2-(3,5-

DIMETHYLPYRAZOL-1-

YL)PYRIDINE

CAS No.: 1150164-90-1

Cat. No.: B1420517

Get Quote

Executive Summary
Scaffold Classification: Privileged Heterocyclic Pharmacophore Primary Therapeutic Areas:

Oncology (Kinase Inhibition), Infectious Disease (DNA Gyrase Inhibition), Neuropharmacology

(M4 PAMs).

The fusion of pyrazole and pyridine rings into a pyrazolylpyridine scaffold represents a

cornerstone in modern medicinal chemistry. This guide dissects the structural utility of this

moiety, moving beyond basic observations to the mechanistic causality of its biological activity.

[1][2] For the drug development professional, understanding the Structure-Activity Relationship

(SAR) of this scaffold is critical for designing next-generation ATP-competitive inhibitors and

DNA-binding agents.
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The pyrazolylpyridine scaffold is not merely a structural spacer; it is a tunable electronic

platform. Its efficacy stems from its ability to mimic the purine ring of ATP, allowing it to anchor

securely within the hinge region of kinase domains.

The "Privileged" Nature
H-Bonding Donors/Acceptors: The pyridine nitrogen (N1 of pyridine) often acts as an H-bond

acceptor, while the pyrazole NH (if unsubstituted) or adjacent functional groups serve as

donors.

Pi-Stacking: The planar bi-heterocyclic system facilitates

stacking interactions with aromatic residues (e.g., Phenylalanine, Tyrosine) in the binding
pocket.

Critical SAR Vectors
Position Chemical Modification

Biological Impact
(Causality)

Pyridine C2/C6
Hydrophobic groups (e.g., -

CF3, -Me)

Enhances lipophilicity (

) for membrane permeability;

fits into hydrophobic pockets

(e.g., Gatekeeper residues).

Pyrazole N1 Aryl/Heteroaryl substitution

Modulates metabolic stability;

prevents rapid glucuronidation.

Critical for selectivity in kinase

isoforms.

Linker Region Amide/Urea bridges

Introduces additional H-bond

donors/acceptors to interact

with the DFG motif (Asp-Phe-

Gly) in kinases.

Therapeutic Focus I: Oncology & Kinase Inhibition
The most prolific application of pyrazolylpyridine derivatives is in the inhibition of protein

kinases, specifically PIM-1, c-Met, and VEGFR.
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Mechanism of Action: ATP Competition
These derivatives function primarily as Type I or Type II kinase inhibitors.

Type I: Bind to the active conformation (DFG-in) of the kinase ATP pocket.

Type II: Bind to the inactive conformation (DFG-out), often exploiting an allosteric

hydrophobic pocket adjacent to the ATP site.

Case Study: PIM-1 Inhibition PIM-1 kinases are overexpressed in hematological malignancies.

Pyrazolylpyridines inhibit PIM-1 by occupying the ATP binding cleft, preventing the

phosphorylation of substrates like Bad and Cdc25C, thereby enforcing apoptosis and G2/M cell

cycle arrest.

Signaling Pathway Visualization
The following diagram illustrates the downstream effects of Pyrazolylpyridine-mediated kinase

inhibition leading to apoptosis.
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Figure 1: Mechanism of ATP-competitive inhibition restoring apoptotic signaling.

Therapeutic Focus II: Antimicrobial Activity
Beyond oncology, these derivatives exhibit potent antibacterial properties, particularly against

drug-resistant Gram-positive strains (e.g., MRSA).[3]

Mechanism: DNA Gyrase Inhibition
Unlike kinases, the target here is bacterial DNA Gyrase (Topoisomerase II).

Mode of Action: The scaffold stabilizes the DNA-Gyrase cleavable complex.[4] This prevents

the re-ligation of DNA strands during supercoiling, leading to the accumulation of double-

strand breaks and bacterial cell death.
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Selectivity: High selectivity for bacterial gyrase over mammalian Topoisomerase II reduces

host toxicity.

Experimental Ecosystem: Synthesis & Validation
To ensure reproducibility and scientific rigor, the following protocols are designed as self-

validating systems.

Synthesis Protocol: One-Pot Cyclocondensation
Objective: Synthesize a 2-(1H-pyrazol-3-yl)pyridine derivative. Reaction Type: Claisen-Schmidt

Condensation followed by heterocyclization.

Reagents:

2-Acetylpyridine (1.0 eq)

Aromatic Aldehyde (1.0 eq)

Hydrazine Hydrate (1.5 eq)

Ethanol (Solvent)

NaOH (Catalyst, 10% aq)

Step-by-Step Methodology:

Chalcone Formation (The Intermediate):

Dissolve 2-acetylpyridine and the aromatic aldehyde in Ethanol (10 mL/mmol).

Why: Ethanol provides a polar protic environment stabilizing the transition state.

Add 10% NaOH dropwise at 0°C. Stir at room temperature for 4-6 hours.

Validation: Monitor via TLC (Hexane:EtOAc 7:3). Disappearance of aldehyde indicates

chalcone formation.

Heterocyclization:
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To the chalcone solution, add Hydrazine Hydrate.

Reflux at 80°C for 6-8 hours.

Mechanism:[4][5][6][7] Michael addition of hydrazine to the enone, followed by

intramolecular dehydration.

Isolation:

Pour reaction mixture into crushed ice. The precipitate is the crude pyrazolylpyridine.

Filter and recrystallize from Ethanol.
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Figure 2: Synthetic route for pyrazolylpyridine construction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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